Cas no 105708-56-3 (D-Arabinonic acid,2,3,5-trideoxy-2-[2-formyl-5-(hydroxymethyl)-1H-pyrrol-1-yl]-3-methyl-, g-lactone)

D-Arabinonic acid,2,3,5-trideoxy-2-[2-formyl-5-(hydroxymethyl)-1H-pyrrol-1-yl]-3-methyl-, g-lactone Properties

Names and Identifiers

• D-Arabinonic acid,2,3,5-trideoxy-2-[2-formyl-5-(hydroxymethyl)-1H-pyrrol-1-yl]-3-methyl-, g-lactone
• 1-[(3S,4R,5S)-4,5-dimethyl-2-oxooxolan-3-yl]-5-(hydroxymethyl)pyrrole-2-carbaldehyde
• D-Arabinonic acid,2,3,5-trideoxy-2-[2-formyl-5-(hydroxymethyl)-1H-pyrrol-1-yl]-3-methyl-, g-la...
• funebral
• (3S-(3alpha,4beta,5alpha))-5-(Hydroxymethyl)-1-(tetrahydro-4,5-dimethyl-2-oxo-3-furanyl)-1H-pyrrole-2-carboxaldehyde
• 1-[(3S,4R,5S)-4,5-dimethyl-2-oxotetrahydrofuran-3-yl]-5-(hydroxymethyl)-1H-pyrrole-2-carbaldehyde (non-preferred name)
• 1H-Pyrrole-2-carboxaldehyde, 5-(hydroxymethyl)-1-(tetrahydro-4,5-dimethyl-2-oxo-3-furanyl)-, (3S-(3alpha,4beta,5alpha))-
• 105708-56-3
• DTXSID80147260
• +Expand

• InChIKey： SBDVNGVBUIUJOY-LAEOZQHASA-N
• Inchi： InChI=1S/C12H15NO4/c1-7-8(2)17-12(16)11(7)13-9(5-14)3-4-10(13)6-15/h3-5,7-8,11,15H,6H2,1-2H3/t7-,8-,11-/m0/s1
• SMILES： OCC1=CC=C(C=O)N1[C@@H]1C(=O)O[C@@H](C)[C@@H]1C

Computed Properties

• Exact Mass: 237.10015
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 237.10010796g/mol
• Heavy Atom Count: 17
• Complexity: 320
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 68.53

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Quararibea funebris